Cas no 29847-23-2 (2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide)
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Chemical and Physical Properties
Names and Identifiers
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- 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide
- 2-Acetamido-1,2-Dideoxy-Beta-D-Glucopyranosyl Azide
- b-D-Glucopyranosylazide, 2-(acetylamino)-2-deoxy-
- N-[(2R,3R,4R,5S,6R)-2-azido-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- 2-Acetamido-1-azido-1,2-dideoxy-
- 2-Acetamido-2-deoxy-
- 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSYL AZIDE
- A-D-glucopyranose
- A-D-glucopyranosyl azide
- b-D-Glucopyranosylazide,2-(acetylamino)-2-deoxy-
- 29847-23-2
- N-((2R,3R,4R,5S,6R)-2-azido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
- CCZCDCDASZJFGK-FMDGEEDCSA-N
- SCHEMBL15821398
- 2-Acetamido-2-deoxy-beta-D-glucopyranosyl Azide
- 2-Acetamido-2-deoxy-?-D-glucopyranosyl Azide
- 2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide
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- MDL: MFCD00049240
- Inchi: 1S/C8H14N4O5/c1-3(14)10-5-7(16)6(15)4(2-13)17-8(5)11-12-9/h4-8,13,15-16H,2H2,1H3,(H,10,14)/t4-,5-,6-,7-,8-/m1/s1
- InChI Key: CCZCDCDASZJFGK-FMDGEEDCSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)N=[N+]=[N-]
Computed Properties
- Exact Mass: 246.09600
- Monoisotopic Mass: 246.09641956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 148.77000
- LogP: -1.91594
- Optical Activity: [α]/D -24.5±1.5°, c = 1 in H2O
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A156500-100mg |
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide |
29847-23-2 | 100mg |
$ 82.00 | 2023-09-09 | ||
| TRC | A156500-200mg |
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide |
29847-23-2 | 200mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A156500-500mg |
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide |
29847-23-2 | 500mg |
$ 224.00 | 2023-04-19 | ||
| TRC | A156500-1g |
2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide |
29847-23-2 | 1g |
$ 275.00 | 2022-06-08 | ||
| TRC | A156500-2g |
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide |
29847-23-2 | 2g |
$ 586.00 | 2023-04-19 | ||
| TRC | A156500-5g |
2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide |
29847-23-2 | 5g |
$ 725.00 | 2022-06-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01600-500mg |
N-[(2R,3R,4R,5S,6R)-2-azido-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
29847-23-2 | ≥98% (HPLC) | 500mg |
¥2248.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 670995-500MG |
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide |
29847-23-2 | 500mg |
¥1846.23 | 2023-11-30 | ||
| BAI LING WEI Technology Co., Ltd. | 525344-500MG |
2-Acetamido-2-deoxy-β-D-glucopyranosyl azide, 95% |
29847-23-2 | 95% | 500MG |
¥ 2128 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 525344-1G |
2-Acetamido-2-deoxy-β-D-glucopyranosyl azide, 95% |
29847-23-2 | 95% | 1G |
¥ 3325 | 2022-04-26 |
2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-Acetamido-2-deoxy-b-D-glucopyranosyl Azide
Comprehensive Overview of 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide (CAS No. 29847-23-2)
2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide, a specialized carbohydrate derivative, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties. With the CAS number 29847-23-2, this compound serves as a critical intermediate in glycosylation reactions, particularly in the synthesis of complex oligosaccharides and glycoconjugates. Researchers frequently explore its applications in glycobiology, drug discovery, and biomaterial engineering, aligning with current trends in precision medicine and biotherapeutics.
The compound’s structure features an azide functional group, enabling its use in click chemistry—a technique widely adopted for labeling biomolecules. This property makes it invaluable in proteomics and cell surface engineering, addressing modern demands for high-throughput screening and targeted drug delivery systems. Recent studies highlight its role in developing glycosylated vaccines and antibody-drug conjugates (ADCs), topics frequently searched in academic and industrial databases.
From a synthetic perspective, 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide is synthesized via selective modification of N-acetylglucosamine (GlcNAc), a monomer found in chitin and hyaluronic acid. Its β-configuration ensures stability in enzymatic environments, making it suitable for glycosyltransferase-mediated reactions. Users often search for "synthesis of glycosyl azides" or "applications of azido sugars," reflecting growing interest in modular carbohydrate chemistry.
In the context of SEO optimization, this article integrates high-traffic keywords such as "glycosyl azide uses," "CAS 29847-23-2 properties," and "click chemistry reagents." These terms align with queries from researchers seeking bioconjugation tools or carbohydrate-based probes. Additionally, the compound’s relevance to COVID-19 glycoprotein research and cancer immunotherapy taps into trending scientific discussions.
Quality control of 2-Acetamido-2-deoxy-β-D-glucopyranosyl Azide involves advanced analytical techniques like NMR spectroscopy and HPLC-MS, ensuring purity for sensitive applications. Suppliers often emphasize its low endotoxin levels and high batch-to-batch consistency, addressing user concerns about reproducibility in biomedical experiments. Discussions on platforms like ResearchGate frequently highlight its utility in glycan microarray fabrication and neoglycoprotein synthesis.
Looking ahead, innovations in glycoengineering and synthetic biology are expected to expand the demand for this compound. Its compatibility with bioorthogonal chemistry positions it as a cornerstone for next-generation diagnostics and therapeutics. By addressing both fundamental science and applied research needs, this overview caters to diverse audiences—from synthetic chemists to translational biologists—while adhering to SEO best practices for visibility in scholarly search engines.
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